Cas no 1391052-28-0 (PF 4800567 hydrochloride)

• Product Name: PF 4800567 hydrochloride
• CAS No: 1391052-28-0
• MF: C₁₇H₁₉Cl₂N₅O₂
• MW: 396.271061182022
• CID: 2089790
• PubChem ID: 71751553
• Update Time: 2025-07-14

PF 4800567 hydrochloride Chemical and Physical Properties

Names and Identifiers

• PF 4800567 hydrochloride
• 3-[(3-Chlorophenoxy)methyl]-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine hydrochloride
• PF 4800567
• PF-4800567 (hydrochloride)
• 3-[(3-chlorophenoxy)methyl]-1-(oxan-4-yl)pyrazolo[3,4-d]pyrimidin-4-amine;hydrochloride
• AKOS024458071
• 1H-Pyrazolo[3,4-d]pyrimidin-4-amine, 3-[(3-chlorophenoxy)methyl]-1-(tetrahydro-2H-pyran-4-yl)-, hydrochloride (1:1)
• 1391052-28-0 (HCl)
• HY-12470A
• PF4800567 hydrochloride
• CS-0011719
• PF-4800567 Hydrochloride
• 1391052-28-0
• BHN7WPV2AE
• SCHEMBL18921541
• PF-4800567 HCl
• RFC05228

• Inchi： 1S/C17H18ClN5O2.ClH/c18-11-2-1-3-13(8-11)25-9-14-15-16(19)20-10-21-17(15)23(22-14)12-4-6-24-7-5-12;/h1-3,8,10,12H,4-7,9H2,(H2,19,20,21);1H
• InChI Key： QZXZQMUZEHTFHD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)OCC1C2=C(N)N=CN=C2N(C2CCOCC2)N=1.Cl

Computed Properties

• Exact Mass: 395.092
• Monoisotopic Mass: 395.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 439
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.1A^2

PF 4800567 hydrochloride Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on PF 4800567 hydrochloride

Introduction to PF 4800567 Hydrochloride and CAS No. 1391052-28-0

PF 4800567 hydrochloride is a significant compound in the field of pharmaceutical research, characterized by its unique chemical structure and potential therapeutic applications. This compound, identified by the CAS number CAS No. 1391052-28-0, has garnered attention due to its innovative molecular design and promising biological activities. The hydrochloride salt form enhances its solubility and bioavailability, making it a valuable candidate for further investigation in drug development.

The chemical properties of PF 4800567 hydrochloride are meticulously studied to understand its interactions with biological targets. Its molecular formula and structural features contribute to its distinct pharmacological profile, which is being explored in various preclinical studies. These studies aim to elucidate the mechanisms by which this compound exerts its effects, particularly in the context of modulating cellular pathways relevant to human health and disease.

Recent advancements in chemical biology have highlighted the importance of small molecules like PF 4800567 hydrochloride in targeting complex diseases. Research indicates that this compound may have potential applications in oncology, immunology, and neurology, among other fields. The ability of PF 4800567 hydrochloride to interact with specific enzymes and receptors has been a focal point in its characterization, with studies demonstrating its ability to modulate key signaling cascades.

In the realm of oncology, PF 4800567 hydrochloride has shown promise as an anti-proliferative agent. Preclinical data suggest that it can inhibit the growth of certain cancer cell lines by interfering with critical survival pathways. This mechanism of action aligns with the growing interest in developing drugs that selectively target malignant cells while minimizing side effects on healthy tissues. The compound's ability to induce apoptosis in cancer cells without significant toxicity to normal cells makes it an attractive candidate for further clinical development.

Additionally, PF 4800567 hydrochloride has been investigated for its immunomodulatory properties. Studies indicate that it can influence immune cell function, potentially making it useful in treating autoimmune disorders or enhancing immune responses against pathogens. The precise molecular targets and pathways modulated by this compound are areas of active research, with the aim of optimizing its therapeutic potential.

The synthesis and purification of PF 4800567 hydrochloride are critical steps in ensuring the quality and efficacy of subsequent research and development efforts. Advanced synthetic methodologies have been employed to produce high-purity samples, enabling detailed structural and functional analyses. These efforts are essential for understanding the compound's behavior in vitro and in vivo, as well as for guiding the development of novel derivatives with enhanced properties.

The pharmacokinetic profile of PF 4800567 hydrochloride is another key aspect being evaluated. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its dosing regimen and potential side effects. Preliminary studies have provided insights into these processes, which are being refined through more comprehensive pharmacokinetic modeling.

Collaborative research initiatives involving academic institutions and pharmaceutical companies are accelerating the development of PF 4800567 hydrochloride. These partnerships leverage expertise across multiple disciplines, including chemistry, biology, pharmacology, and clinical medicine. Such collaborative efforts are vital for translating preclinical findings into effective therapeutic interventions for patients worldwide.

The regulatory landscape for new pharmaceutical compounds like PF 4800567 hydrochloride is stringent but well-defined. Compliance with guidelines set forth by agencies such as the FDA and EMA is essential for advancing a drug through clinical trials and eventual market approval. Researchers are working diligently to gather the necessary data to support regulatory submissions, ensuring that this promising compound can reach those who may benefit from it.

The future prospects for PF 4800567 hydrochloride are bright, with ongoing research aimed at expanding its therapeutic applications. Innovations in drug delivery systems and combination therapies may further enhance its efficacy and safety profile. As our understanding of biological systems continues to grow, compounds like PF 4800567 hydrochloride will play an increasingly important role in addressing complex health challenges.